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Compound of Interest

Compound Name: Dodecahydrate sulfuric acid

Cat. No.: B15409499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of various hydrates of sulfuric acid,

with a particular focus on the dodecahydrate and other common forms. The information

presented herein is supported by experimental data to aid in the understanding and application

of these compounds in research and development.

Sulfuric acid's strong affinity for water leads to the formation of a series of crystalline hydrates,

each with distinct physical and chemical properties.[1] These hydrates, which are formed by the

exothermic reaction of sulfuric acid with water, play a crucial role in various chemical processes

and atmospheric phenomena.[1] Understanding the specific characteristics of each hydrate is

essential for applications ranging from chemical synthesis to cryopreservation.

Quantitative Data Summary
The following table summarizes key quantitative data for various sulfuric acid hydrates,

providing a direct comparison of their fundamental properties.
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Hydrate
(H₂SO₄·nH₂O)

Molecular
Formula

Melting Point
(°C)

Standard
Enthalpy of
Formation
(ΔfH°) (kJ/mol)

Density
(g/cm³)

Anhydrous H₂SO₄ 10.37 -813.99 1.8302

Monohydrate

(n=1)
H₂SO₄·H₂O 8.59 -1127.41 ~1.8

Dihydrate (n=2) H₂SO₄·2H₂O -39 -1420.13
Not readily

available

Trihydrate (n=3) H₂SO₄·3H₂O -36 -1720.13
Not readily

available

Tetrahydrate

(n=4)
H₂SO₄·4H₂O -28.25 -2010.90

Not readily

available

Hexahydrate

(n=6)
H₂SO₄·6H₂O -54

Not readily

available

Not readily

available

Octahydrate

(n=8)
H₂SO₄·8H₂O -62 -3164.38

Not readily

available

Dodecahydrate

(n=12)
H₂SO₄·12H₂O

Not readily

available
-4311.65

Not readily

available

Experimental Protocols
The characterization of sulfuric acid hydrates relies on a suite of analytical techniques to

determine their physical and chemical properties. Below are detailed methodologies for key

experiments.

Preparation of Sulfuric Acid Hydrates
The synthesis of specific sulfuric acid hydrates is typically achieved by carefully controlling the

stoichiometry of sulfuric acid and water.

Materials:
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Concentrated sulfuric acid (98%)

Deionized water

Glass beakers and stirring rods

Cooling bath (e.g., ice-salt mixture, dry ice/acetone)

Analytical balance

Procedure:

Calculate the molar ratios of sulfuric acid and water required to form the desired hydrate.

In a fume hood, slowly add the calculated amount of concentrated sulfuric acid to the

corresponding amount of chilled deionized water in a beaker, while continuously stirring.

Caution: This process is highly exothermic and requires slow addition and efficient cooling to

prevent boiling and splashing.

The resulting solution is then cooled in a controlled manner to induce crystallization of the

specific hydrate. The cooling temperature will depend on the phase diagram of the H₂SO₄-

H₂O system and the target hydrate.

The crystalline hydrate can be isolated by filtration at low temperatures.

Calorimetric Analysis for Enthalpy of Formation
Differential Scanning Calorimetry (DSC) is a powerful technique to determine the enthalpy of

formation and phase transition temperatures of sulfuric acid hydrates.

Instrumentation:

Differential Scanning Calorimeter

Procedure:

A small, accurately weighed sample of the prepared sulfuric acid hydrate is hermetically

sealed in an aluminum pan.
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An empty sealed pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The temperature of the cell is ramped at a constant rate (e.g., 5-10 °C/min) over a

temperature range that encompasses the melting point of the hydrate.

The heat flow to or from the sample is measured as a function of temperature.

The enthalpy of fusion (melting) is determined by integrating the area of the melting peak in

the DSC thermogram. This data, in conjunction with known thermodynamic data for

anhydrous sulfuric acid and water, can be used to calculate the standard enthalpy of

formation of the hydrate.

Infrared Spectroscopy for Structural Characterization
Infrared (IR) spectroscopy is employed to identify the vibrational modes of the molecules within

the hydrate crystal lattice, providing insight into the structure and bonding.[2][3][4]

Instrumentation:

Fourier Transform Infrared (FTIR) Spectrometer with an appropriate sample holder (e.g.,

Attenuated Total Reflectance - ATR)

Procedure:

A small amount of the sulfuric acid hydrate crystal is placed on the ATR crystal or prepared

as a thin film.

An infrared spectrum is recorded over a specific wavenumber range (e.g., 4000-400 cm⁻¹).

The resulting spectrum will show absorption bands corresponding to the vibrational

frequencies of the sulfate ions (SO₄²⁻), bisulfate ions (HSO₄⁻), hydronium ions (H₃O⁺), and

water molecules within the crystal structure.[3]

The position, shape, and intensity of these bands are characteristic of the specific hydrate

and can be used for identification and structural analysis by comparing them to reference

spectra.[2][3][4]
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Visualizing the Experimental Workflow
The following diagram illustrates a typical workflow for the preparation and analysis of sulfuric

acid hydrates.
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Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15409499?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15409499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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